molecular formula C13H7BrO4 B1517421 7-bromo-1,3-dihydroxy-9H-xanthen-9-one CAS No. 100334-97-2

7-bromo-1,3-dihydroxy-9H-xanthen-9-one

Cat. No. B1517421
M. Wt: 307.1 g/mol
InChI Key: UELZRCNDZXKHEF-UHFFFAOYSA-N
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Description

7-Bromo-1,3-dihydroxy-9H-xanthen-9-one is a chemical compound with the CAS Number: 100334-97-2 . It has a molecular weight of 307.1 .


Synthesis Analysis

The synthesis of xanthones, the class of compounds to which 7-bromo-1,3-dihydroxy-9H-xanthen-9-one belongs, has been extensively studied. The classical method of xanthone synthesis, reported by Michael and Kostanecki, involves heating a mixture of polyphenol and different salicylic acids with acetic anhydride as the dehydrating agent . In 1955, it was found that the use of zinc chloride/phosphoryl chloride produced xanthones in better yield and with shorter reaction times .


Molecular Structure Analysis

The molecular structure of 7-bromo-1,3-dihydroxy-9H-xanthen-9-one is represented by the InChI Code: 1S/C13H7BrO4/c14-6-1-2-10-8 (3-6)13 (17)12-9 (16)4-7 (15)5-11 (12)18-10/h1-5,15-16H .

Scientific Research Applications

Application in Cancer Research

  • Scientific Field: Biomedical Sciences, specifically Oncology .
  • Summary of Application: 7-bromo-1,3-dihydroxy-9H-xanthen-9-one has been found to have significant inhibitory activities against certain types of cancer cells .
  • Methods of Application: The compound was synthesized and then tested on cancer cell lines. The inhibitory activities were measured using the IC50 value, which represents the concentration of the compound that is required to inhibit the growth of cancer cells by 50% .
  • Results: In particular, 7-bromo-1,3-dihydroxy-9H-xanthen-9-one was found to be the most potent against the MDA-MB-231 cell line, with an IC50 value of 0.46 ± 0.03 μM .

Application in Anti-Inflammatory Research

  • Scientific Field: Biomedical Sciences, specifically Immunology .
  • Summary of Application: Xanthone derivatives, including 7-bromo-1,3-dihydroxy-9H-xanthen-9-one, have been found to counteract oxidative stress via Nrf2 modulation in inflamed human macrophages .
  • Methods of Application: A library of xanthone derivatives was synthesized and biologically evaluated in vitro on human macrophages under pro-inflammatory conditions .
  • Results: The data obtained revealed that the most promising compounds in terms of biocompatibility and counteraction of cytotoxicity are the ones that enhance the Nrf2 translocation .

Safety And Hazards

The safety information available indicates that 7-bromo-1,3-dihydroxy-9H-xanthen-9-one is an irritant .

properties

IUPAC Name

7-bromo-1,3-dihydroxyxanthen-9-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H7BrO4/c14-6-1-2-10-8(3-6)13(17)12-9(16)4-7(15)5-11(12)18-10/h1-5,15-16H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UELZRCNDZXKHEF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1Br)C(=O)C3=C(C=C(C=C3O2)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H7BrO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-bromo-1,3-dihydroxy-9H-xanthen-9-one

CAS RN

100334-97-2
Record name 7-bromo-1,3-dihydroxy-9H-xanthen-9-one
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
6
Citations
J Liu, J Zhang, H Wang, Z Liu, C Zhang, Z Jiang… - European Journal of …, 2017 - Elsevier
34 Xanthones were synthesized by microwave assisted technique. Their in vitro inhibition activities against five cell lines growth were evaluated. The SAR has been thoroughly …
Number of citations: 37 www.sciencedirect.com
S Ramakrishnan, S Paramewaran, NM Nasir - Chemical Papers, 2021 - Springer
Many xanthone structures show promising biological activities. Accordingly, a breadth of synthetic strategies toward xanthone derivatives have been developed. This review surveys …
Number of citations: 7 link.springer.com
LC Klein‐Júnior, A Campos, R Niero… - Chemistry & …, 2020 - Wiley Online Library
Xanthones are a class of heterocyclic natural products that have been widely studied for their pharmacological potential. In fact, they have been serving as scaffolds for the design of …
Number of citations: 70 onlinelibrary.wiley.com
J Liu, C Zhang, H Wang, L Zhang, Z Jiang… - European Journal of …, 2018 - Elsevier
Fifty 1,3-dioxyxanthone nitrates (4a ∼ in, n = 1–6) were designed and synthesized based on molecular similarity strategy. Incorporation of nitrate into 1,3-dioxyxanthones with electron-…
Number of citations: 11 www.sciencedirect.com
C Scarpecci, S Consalvi - Flavonoids and Phenolics, 2022 - books.google.com
Natural xanthones are a class of secondary metabolites widely distributed in nature and with a broad spectrum of biological activities. Their scaffold is amenable to several modifications …
Number of citations: 0 books.google.com
Z Jiang, J Liu, F Zhou, J Zhang, Z Liu, C Zhang… - Chemical Research in …, 2018 - Springer
An efficient and concise synthesis of 5,6-dimethylxanthenone-4-acetic acid(DMXAA) was developed. The overall yield of this 3-step procedure was 82%. The key reaction is the one-…
Number of citations: 1 link.springer.com

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